Cas no 75985-08-9 (Benzoic acid, 3-(aminomethyl)-2-methyl-, ethyl ester)

Benzoic acid, 3-(aminomethyl)-2-methyl-, ethyl ester structure
75985-08-9 structure
Product Name:Benzoic acid, 3-(aminomethyl)-2-methyl-, ethyl ester
CAS No:75985-08-9
MF:C11H15NO2
MW:193.242303133011
CID:538688
PubChem ID:20483644
Update Time:2025-04-19

Benzoic acid, 3-(aminomethyl)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(aminomethyl)-2-methyl-, ethyl ester
    • ethyl 3-(aminomethyl)-2-methylbenzoate
    • DTXSID60607918
    • 75985-08-9
    • SCHEMBL11152734
    • Inchi: 1S/C11H15NO2/c1-3-14-11(13)10-6-4-5-9(7-12)8(10)2/h4-6H,3,7,12H2,1-2H3
    • InChI Key: GDHODMFEJVBHFL-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CC=CC(CN)=C1C)=O

Computed Properties

  • Exact Mass: 193.11035
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32
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